Cas no 113850-77-4 (Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate)

• Product Name: Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate
• CAS No: 113850-77-4
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• MDL: MFCD08058398
• CID: 2193832
• PubChem ID: 10569269
• Update Time: 2025-10-30

Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-3-(4-iodophenyl)propanoate
• (S)-Methyl2-amino-3-(4-iodophenyl)propanoate
• Methyl (2S)-2-amino-3-(4-iodophenyl)propanoate hydrochloride
• SCHEMBL2059162
• 4-Iodo-L-phenylalanine methyl ester
• N12609
• METHYL(2S)-2-AMINO-3-(4-IODOPHENYL)PROPANOATE
• (S)-methyl 2-amino-3-(4-iodophenyl)propanoate
• FFJCJOBIONHKJL-VIFPVBQESA-N
• EN300-2323967
• (S)-2-Amino-3-(4-iodophenyl)propanoic acid methyl ester
• DTXSID901293817
• 113850-77-4
• AKOS017343558
• L-Phenylalanine, 4-iodo-, methyl ester
• MFCD08058398
• DB-010006
• Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate

• MDL： MFCD08058398
• Inchi： 1S/C10H12INO2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3/t9-/m0/s1
• InChI Key： FFJCJOBIONHKJL-VIFPVBQESA-N
• SMILES： IC1C=CC(=CC=1)C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate

Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate: A Comprehensive Overview

Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate (CAS No. 113850-77-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl L-4-Iodo-phenylalaninate, is a derivative of the amino acid phenylalanine, with an iodine substituent at the para position of the phenyl ring. Its unique structural features and chiral nature make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate consists of a central chiral carbon atom, which is crucial for its biological activity and selectivity. The presence of the iodine atom at the para position of the phenyl ring imparts specific electronic and steric properties that can influence the compound's interactions with biological targets. These properties have been extensively studied in recent years, leading to its application in various therapeutic areas.

One of the key applications of Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate is in the development of drugs targeting neurological disorders. Research has shown that this compound can serve as a building block for synthesizing potent inhibitors of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. MAO inhibitors are used to treat conditions like depression, Parkinson's disease, and Alzheimer's disease. The chiral nature of Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate ensures that the synthesized drugs have high enantiomeric purity, which is essential for their efficacy and safety.

In addition to its role in neurological drug development, Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate has also been explored for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can exhibit antiproliferative effects on various cancer cell lines. The iodine substituent plays a critical role in modulating the compound's affinity for specific receptors or enzymes involved in cancer cell growth and survival. This makes Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate a promising lead compound for further optimization and development into novel anticancer agents.

The synthesis of Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate typically involves several steps, including the protection of functional groups, introduction of the iodine substituent, and final deprotection to obtain the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, catalytic asymmetric synthesis using chiral catalysts has been successfully applied to achieve high yields and enantioselectivity, making large-scale production more feasible.

The physical and chemical properties of Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and behavior in different solvents and environments. Understanding these properties is crucial for optimizing its use in pharmaceutical formulations and ensuring its stability during storage and transport.

In conclusion, Methyl (2S)-2-Amino-3-(4-iodophenyl)propanoate (CAS No. 113850-77-4) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an important intermediate in the development of drugs targeting neurological disorders and cancer. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the field.